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Compound of Interest

2-Chloro-5-
Compound Name:
nitrobenzenesulfonamide

Cat. No.: B017357

An In-Depth Technical Guide to the Molecular Structure and Characterization of 2-Chloro-5-
nitrobenzenesulfonamide

Executive Summary

This technical guide provides a comprehensive analysis of 2-Chloro-5-
nitrobenzenesulfonamide (CAS No. 96-72-0), a pivotal intermediate in the fields of medicinal
chemistry and fine chemical synthesis. The document is structured to offer researchers,
scientists, and drug development professionals a deep understanding of the molecule's
structural features, physicochemical properties, and practical applications. We will delve into
the spectroscopic techniques used for its structural elucidation, provide detailed, field-proven
protocols for its synthesis and characterization, and discuss its significance as a versatile
chemical building block. The guide emphasizes the causality behind experimental choices,
ensuring that the described methodologies are not only reproducible but also understood within
a robust scientific framework.

Part 1: Introduction and Significance

2-Chloro-5-nitrobenzenesulfonamide is an organic compound featuring a benzene ring
substituted with three key functional groups: a chloro group at position 2, a nitro group at
position 5, and a sulfonamide group at position 1.[1] This specific substitution pattern imparts a
unique reactivity profile, making it a valuable precursor in the synthesis of more complex
molecules. The sulfonamide moiety is a well-known pharmacophore present in a wide array of
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therapeutic agents, including antibacterial and diuretic drugs. The electron-withdrawing nature
of the nitro and chloro groups significantly influences the reactivity of the aromatic ring and the
acidity of the sulfonamide protons, providing multiple avenues for synthetic modification. Its
derivatives are explored for various applications, including the development of novel
antibacterial agents and the synthesis of high-performance dyes.[2][3][4][5] Understanding its
molecular structure is therefore fundamental to leveraging its synthetic potential.

Part 2: Physicochemical Properties

The physical and chemical properties of 2-Chloro-5-nitrobenzenesulfonamide dictate its
handling, storage, and behavior in chemical reactions. These key characteristics are
summarized below.

Property Value Reference

CAS Number 96-72-0 [1][617]

Molecular Formula CeHsCIN204S [1][6]1[7]

Molecular Weight 236.63 g/mol [11161[7]
2-chloro-5-

IUPAC Name ] ) [1]
nitrobenzenesulfonamide

Melting Point 184-185 °C [6]

N ) 435.2 °C at 760 mmHg

Boiling Point , [6]
(Predicted)

Density 1.7 g/cm3 (Predicted) [6]

XLogP3 0.9 [6]

Appearance Light yellow crystalline solid

Benzenesulfonamide, 2-
Synonyms _ [61[71[8]
chloro-5-nitro-; NSC 105711

Part 3: Molecular Structure and Elucidation

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.mdpi.com/1422-0067/26/23/11607
https://patents.google.com/patent/CN102351751A/en
https://www.nbinno.com/article/dye-intermediates/exploring-the-applications-of-2-chloro-5-nitrobenzoic-acid-in-fine-chemicals-gh
https://pubmed.ncbi.nlm.nih.gov/41373759/
https://www.benchchem.com/product/b017357?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzenesulfonamide
https://www.echemi.com/produce/pr2402187117-2-chloro-5-nitrobenzenesulfonamide.html
https://www.scbt.com/p/2-chloro-5-nitrobenzenesulfonamide-96-72-0
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzenesulfonamide
https://www.echemi.com/produce/pr2402187117-2-chloro-5-nitrobenzenesulfonamide.html
https://www.scbt.com/p/2-chloro-5-nitrobenzenesulfonamide-96-72-0
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzenesulfonamide
https://www.echemi.com/produce/pr2402187117-2-chloro-5-nitrobenzenesulfonamide.html
https://www.scbt.com/p/2-chloro-5-nitrobenzenesulfonamide-96-72-0
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-nitrobenzenesulfonamide
https://www.echemi.com/produce/pr2402187117-2-chloro-5-nitrobenzenesulfonamide.html
https://www.echemi.com/produce/pr2402187117-2-chloro-5-nitrobenzenesulfonamide.html
https://www.echemi.com/produce/pr2402187117-2-chloro-5-nitrobenzenesulfonamide.html
https://www.echemi.com/produce/pr2402187117-2-chloro-5-nitrobenzenesulfonamide.html
https://www.echemi.com/produce/pr2402187117-2-chloro-5-nitrobenzenesulfonamide.html
https://www.scbt.com/p/2-chloro-5-nitrobenzenesulfonamide-96-72-0
https://www.pharmaffiliates.com/en/96-72-0-2-chloro-5-nitrobenzenesulfonamide-pa270025877.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The definitive identification and purity assessment of 2-Chloro-5-nitrobenzenesulfonamide
rely on a combination of modern spectroscopic techniques. Each method provides a unique
piece of structural information, and together they confirm the molecule's identity.

Visualizing the Core Structure

The molecular structure is composed of a central benzene ring with substituents at positions 1,
2, and 5. This arrangement leads to a specific pattern of signals in spectroscopic analyses,
which serves as a structural fingerprint.

Caption: 2D structure of 2-Chloro-5-nitrobenzenesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for mapping the carbon-hydrogen framework of the
molecule.

e H NMR: The aromatic region of the IH NMR spectrum is expected to show three distinct
signals corresponding to the three protons on the benzene ring. The proton at C6 (ortho to
the sulfonamide) will likely appear as a doublet. The proton at C4 (between the chloro and
nitro groups) will likely be a doublet of doublets, and the proton at C3 (ortho to the chloro
group) will appear as a doublet. The two protons of the sulfonamide (NHz) will typically
appear as a broad singlet, the chemical shift of which can be concentration and solvent
dependent.

e 13C NMR: The 3C NMR spectrum will display six unique signals for the aromatic carbons, as
the substitution pattern removes all symmetry. The carbons directly attached to the
electronegative substituents (C1, C2, C5) will be significantly deshielded and appear
downfield.

o Sample Preparation: Accurately weigh and dissolve 10-20 mg of 2-Chloro-5-
nitrobenzenesulfonamide in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-de,
due to the potential for higher solubility than CDCIs) in a standard 5 mm NMR tube.

o Data Acquisition: Record the *H and 3C NMR spectra on a spectrometer (e.g., 400 MHz or
higher for better resolution).
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o Referencing: Reference the chemical shifts to the residual solvent peak (e.g., DMSO at 2.50
ppm for *H and 39.52 ppm for 13C).

e Analysis: Integrate the proton signals and analyze the splitting patterns (multiplicity) to
assign the signals to the corresponding protons in the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule by
detecting their characteristic vibrational frequencies.

» N-H Stretching: Two distinct bands are expected in the 3300-3500 cm~1 region,
corresponding to the symmetric and asymmetric stretching of the primary sulfonamide (-NH2)

group.

e S=0 Stretching: Strong absorption bands between 1300-1350 cm~! (asymmetric) and 1150-
1180 cm~1 (symmetric) are characteristic of the sulfonyl group (0=S=0).

e N=O Stretching: Strong bands around 1520-1560 cm~1 (asymmetric) and 1340-1370 cm~!
(symmetric) confirm the presence of the nitro (-NO2) group.

o C-CI Stretching: A band in the fingerprint region, typically around 700-800 cm~1, can be
attributed to the C-Cl bond.

e Background Scan: Record a background spectrum of the clean, empty ATR crystal to
subtract atmospheric and instrumental interferences.

o Sample Application: Place a small amount of the solid 2-Chloro-5-
nitrobenzenesulfonamide sample directly onto the ATR crystal.

o Pressure Application: Apply pressure using the instrument's clamp to ensure firm contact
between the sample and the crystal.

o Data Collection: Acquire the spectrum, typically by co-adding 16 or 32 scans at a resolution
of 4 cm~1.

Mass Spectrometry (MS)
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MS is a powerful technique used to determine the molecular weight and elemental composition
of the compound.

Molecular lon Peak: In an electron ionization (El) mass spectrum, the molecular ion peak
(IM]*) is expected at an m/z (mass-to-charge ratio) corresponding to the molecular weight
(236.63 g/mol ). A characteristic isotopic pattern will be observed for the [M]* and [M+2]*
peaks in an approximate 3:1 ratio, which is a definitive indicator of the presence of one
chlorine atom.

e Fragmentation: Common fragmentation pathways may include the loss of SOzN H:z or the
nitro group.

o Sample Preparation: Prepare a dilute solution (approx. 1 mg/mL) of the compound in a
volatile organic solvent like ethyl acetate or dichloromethane.

e Injection: Inject 1 pL of the solution into the GC-MS system.

e Separation: The compound is vaporized and separated from the solvent on a capillary GC
column (e.g., a DB-5ms column) using a suitable temperature program.

« lonization and Detection: The eluted compound enters the mass spectrometer, where it is
ionized (typically by El at 70 eV). The resulting ions are separated by the mass analyzer and
detected, generating the mass spectrum.

Part 4: Synthesis and Mechanism

The synthesis of 2-Chloro-5-nitrobenzenesulfonamide is a multi-step process that requires
careful control of reaction conditions. The chosen pathway is logical and relies on well-
established chemical transformations, starting from a commercially available precursor.

Synthetic Workflow

The overall transformation begins with the sulfonation of 1-chloro-4-nitrobenzene, followed by
conversion to the sulfonyl chloride, and finally, amination to yield the target sulfonamide. This
sequence is necessary because direct amination of the aromatic ring is not feasible, and the
sulfonyl chloride is a required activated intermediate for forming the sulfonamide.
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Caption: Multi-step synthesis of 2-Chloro-5-nitrobenzenesulfonamide.

Detailed Synthetic Protocol

This step involves an electrophilic aromatic substitution reaction. The starting material, 1-
chloro-4-nitrobenzene, is deactivated towards substitution, thus requiring a strong sulfonating
agent like oleum.

o Reaction Setup: In a flask equipped with a stirrer and addition funnel, combine 100g of 1-
chloro-4-nitrobenzene with 100g of 100% sulfuric acid.[9]

» Sulfonation: With vigorous stirring, slowly add 280g of oleum (containing 25% sulfur trioxide).
[9] The addition should be controlled to manage the exothermic reaction.

o Heating: Heat the reaction mixture to 100-110 °C until the starting material is fully consumed
(monitored by TLC or GC).[9]

o Work-up: Carefully pour the reaction mixture over crushed ice to precipitate the sulfonic acid
product.

« |solation: Collect the solid precipitate by vacuum filtration and wash with cold water to
remove excess acid. The resulting solid can be used in the next step, often without further
purification.

The sulfonic acid is converted to the more reactive sulfonyl chloride. This is a critical activation
step, as the sulfonate is a poor leaving group.

o Reaction Setup: To the crude 2-chloro-5-nitrobenzenesulfonic acid from the previous step,
add a chlorinating agent such as thionyl chloride or bis(trichloromethyl) carbonate (BTC) in
an appropriate organic solvent (e.g., tetrahydrofuran).[3][10]
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» Reaction Conditions: The reaction is typically performed at a moderately elevated
temperature (e.g., 25-80 °C) for several hours until the conversion is complete.[3]

o Work-up: After the reaction, the solvent and excess chlorinating agent are removed under
reduced pressure. The crude sulfonyl chloride is then typically isolated by precipitation or

extraction.

This final step is a nucleophilic substitution reaction where ammonia attacks the electrophilic
sulfur atom of the sulfonyl chloride, displacing the chloride.

o Reaction Setup: Dissolve the crude 2-chloro-5-nitrobenzenesulfonyl chloride in a suitable

solvent like acetone or THF.

o Amination: Cool the solution in an ice bath and slowly add an excess of concentrated

agueous ammonia with vigorous stirring.

o Reaction Completion: Allow the mixture to stir and warm to room temperature. The reaction

is usually rapid.

« |solation and Purification: The product, being a solid, will precipitate from the reaction
mixture. Collect the solid by vacuum filtration.

» Validation: The crude product should be purified by recrystallization from a suitable solvent
(e.g., ethanol/water). The identity and purity of the final product must be confirmed using the
spectroscopic methods described in Part 3 (NMR, IR, MS) and melting point analysis.

Part 5: Applications in Research and Development

2-Chloro-5-nitrobenzenesulfonamide is not typically an end-product but rather a versatile
building block.

o Pharmaceutical Synthesis: It serves as a precursor for synthesizing more complex molecules
with potential therapeutic activity. The sulfonamide group is a key feature in many drugs, and
the chloro and nitro groups provide handles for further chemical modifications, such as
nucleophilic aromatic substitution or reduction of the nitro group to an amine, which can then
be further functionalized. Related chloro-nitro aromatic structures have been investigated for
their potential as next-generation antibacterial agents.[2][5]
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» Dye and Pigment Industry: The precursor, 2-chloro-5-nitrobenzenesulfonyl chloride, is an
important intermediate in the synthesis of acidic dyes.[3] The resulting sulfonamide can also
be a component in the synthesis of specialized colorants.[11]

Part 6: Safety and Handling

Proper handling of 2-Chloro-5-nitrobenzenesulfonamide is essential to ensure laboratory
safety.

e GHS Hazards: The compound is classified as a skin sensitizer (Category 1).[1][12] It may
cause an allergic skin reaction upon contact.[6]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety glasses or goggles, and a lab coat.

» Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhaling dust.[6]
Avoid contact with skin and eyes.[13]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, away from
incompatible materials.[6][14]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow the product to enter drains.[15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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